Cas no 524674-48-4 (2-methyl-4-(pyrrolidin-2-yl)methylpyridine)

• Product Name: 2-methyl-4-(pyrrolidin-2-yl)methylpyridine
• CAS No: 524674-48-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6024512
• PubChem ID: 4300104
• Update Time: 2025-06-10

2-methyl-4-(pyrrolidin-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(pyrrolidin-2-yl)methylpyridine
• DTXSID501255336
• 524674-48-4
• 2-methyl-4-[(pyrrolidin-2-yl)methyl]pyridine
• Pyridine, 2-methyl-4-(2-pyrrolidinylmethyl)-
• EN300-1853577

• Inchi： 1S/C11H16N2/c1-9-7-10(4-6-12-9)8-11-3-2-5-13-11/h4,6-7,11,13H,2-3,5,8H2,1H3
• InChI Key： FIULDNBOXIIVAV-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-methyl-4-(pyrrolidin-2-yl)methylpyridine

Comprehensive Analysis of 2-methyl-4-(pyrrolidin-2-yl)methylpyridine (CAS No. 524674-48-4): Properties, Applications, and Industry Insights

The compound 2-methyl-4-(pyrrolidin-2-yl)methylpyridine (CAS No. 524674-48-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, combining a pyridine ring with a pyrrolidine moiety, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to 2-methyl-4-(pyrrolidin-2-yl)methylpyridine is its role in drug discovery. The compound's ability to act as a chiral building block has made it valuable in designing central nervous system (CNS) therapeutics. Recent studies highlight its potential in modulating neurotransmitter receptors, aligning with the growing demand for neurological disorder treatments. Researchers often inquire about its solubility and stability under physiological conditions, which are critical for formulation development.

From a synthetic chemistry perspective, CAS No. 524674-48-4 is frequently discussed in forums exploring heterocyclic compound synthesis. Its pyrrolidine-pyridine hybrid structure offers opportunities for catalysis and asymmetric synthesis, topics trending in green chemistry initiatives. Optimizing its production using microwave-assisted reactions or flow chemistry has become a hotspot, reflecting the industry's shift toward sustainable manufacturing.

The compound's spectroscopic data (e.g., NMR, IR) and chromatographic behavior are also widely searched, as these parameters are essential for quality control in pharmaceutical intermediates. Analytical chemists emphasize its distinct mass fragmentation patterns, which aid in impurity profiling—a critical aspect of regulatory compliance in drug development.

Beyond pharmaceuticals, 2-methyl-4-(pyrrolidin-2-yl)methylpyridine has niche applications in material science, particularly in designing ligands for metal-organic frameworks (MOFs). This aligns with the surge in searches for functional materials and catalysts for energy storage. Its Lewis basicity and chelation properties are under investigation for CO2 capture technologies, a pressing topic in climate change mitigation research.

Safety and handling of CAS No. 524674-48-4 are another frequent query. While not classified as hazardous, best practices for storage conditions (e.g., inert atmosphere, low temperature) and waste disposal are emphasized in laboratory safety guidelines. These details are crucial for industrial-scale production and academic research alike.

In summary, 2-methyl-4-(pyrrolidin-2-yl)methylpyridine represents a multifaceted compound bridging medicinal chemistry, catalysis, and sustainable technology. Its evolving applications respond to contemporary challenges like neurodegenerative diseases and environmental sustainability, making it a subject of enduring relevance in scientific discourse.